molecular formula CBr4 B125887 Carbon tetrabromide CAS No. 558-13-4

Carbon tetrabromide

Cat. No. B125887
CAS RN: 558-13-4
M. Wt: 331.63 g/mol
InChI Key: HJUGFYREWKUQJT-UHFFFAOYSA-N
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Description

Carbon tetrabromide (CTB) is a chemical compound with significant applications in various chemical reactions and material science. It is known for its role in facilitating carbon-sulfur bond formation, as evidenced by its use in the synthesis of dithiocarbamates, xanthates, dithioesters, and thioethers from corresponding dithioic acids or thiols . CTB

Scientific Research Applications

  • Carbon Doping in Semiconductor Materials Carbon tetrabromide (CBr4) is extensively used in the carbon doping of semiconductor materials like Gallium Nitride (GaN), InAlAs, and GaAs. It's employed in processes like radio-frequency plasma-assisted molecular beam epitaxy and low-pressure metal-organic vapor-phase epitaxy (LP-MOVPE) to achieve high doping levels and desired electrical properties. Studies demonstrate that CBr4 doping doesn't deteriorate the structural quality of these materials, maintaining their functional integrity (Green, Mishra, & Speck, 2004), (Ougazzaden, Holavanahalli, Geva, & Smith, 2000), (Huang et al., 2003).

  • Organic Synthesis and Chemical Reactions CBr4 plays a crucial role in organic synthesis, facilitating reactions like the aerobic photo-oxidative cleavage of styrenes, O-tert-butoxycarbonylation of phenols, and oxidative C-N bond formation in imidazo[1,2-α]pyridines synthesis. These reactions leverage CBr4's ability to act as a catalyst or a reactant, contributing to the efficient production of various organic compounds (Hirashima, Kudo, Nobuta, Tada, & Itoh, 2009), (Chankeshwara, Chebolu, & Chakraborti, 2008), (Huo, Tang, Xie, Wang, & Dong, 2016).

  • Graphene Synthesis In the field of materials science, particularly for graphene synthesis, CBr4 is used as a precursor in chemical vapor deposition (CVD). This method is noted for achieving high yield and controllable growth of graphene, suggesting CBr4's effectiveness as an alternative for mass production of graphene (Choi et al., 2015).

  • Structural and Spectroscopic Studies The atomic level structure of liquid CBr4 has been analyzed using synchrotron x-ray diffraction measurement and neutron diffraction dataset. Such studies help in understanding the molecular dynamics and characteristics of CBr4 in different states (Temleitner, 2014).

  • Environmental Remediation Carbon tetrabromide has been studied in the context of environmental remediation, specifically for the reductive transformation of brominated methanes with nano-scale iron particles. This research is crucial for understanding and developing efficient methods for decontaminating water resources (Lim, Feng, & Zhu, 2007).

  • Chemical Engineering and Catalysis In chemical engineering, CBr4 is employed as a catalyst in reactions such as acetalization, tetrahydropyranylation, and the synthesis of thioureas and thiuram disulfides. Its efficiency and recoverability make it a valuable component in various synthesis processes (Huo & Chan, 2009), (Liang, Tan, Piao, & Liu, 2008).

Safety And Hazards

Carbon Tetrabromide is highly toxic and may be fatal if inhaled, ingested, or absorbed through skin . It is recommended to avoid any skin contact and effects of contact or inhalation may be delayed . Fire may produce irritating, corrosive, and/or toxic gases .

Future Directions

The photochemistry of carbon tetrahalides has long been explored to describe their reactions in the natural environment due to its relevance to ozone depletion . Future research may involve developments in three directions . First, multivariable MOFs: MOFs are intrinsically chemical in nature and accordingly the concepts and techniques of molecular chemistry will continue to be of interest in the study of MOFs .

properties

IUPAC Name

tetrabromomethane
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InChI

InChI=1S/CBr4/c2-1(3,4)5
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InChI Key

HJUGFYREWKUQJT-UHFFFAOYSA-N
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Canonical SMILES

C(Br)(Br)(Br)Br
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Molecular Formula

CBr4
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DSSTOX Substance ID

DTXSID8060327
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Molecular Weight

331.63 g/mol
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Physical Description

Carbon tetrabromide appears as a colorless crystalline solid. Much more dense than water and insoluble in water. Toxic by ingestion. Vapors are narcotic in high concentration. Used to make other chemicals., Colorless to yellow-brown crystals with a slight odor; [NIOSH], COLOURLESS CRYSTALS., Colorless to yellow-brown crystals with a slight odor.
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Boiling Point

374 °F at 760 mmHg (NIOSH, 2023), 189.5 °C, 190 °C, 374 °F
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Solubility

0.02 % (NIOSH, 2023), Sol in alcohol, ether, chloroform, Soluble in ethanol, chloroform, and ethyl ether., In water, 0.024 g/100 ml @ 30 °C, Solubility in water: none, 0.02%
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Density

3.42 (NIOSH, 2023) - Denser than water; will sink, 2.9608 @ 100 °C/4 °C, Relative density (water = 1): 3.42, 3.42
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Vapor Density

11.4, Relative vapor density (air = 1): 11.4
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Vapor Pressure

40 mmHg at 205 °F (NIOSH, 2023), 0.72 [mmHg], 0.72 mm Hg @ 25 °C, Vapor pressure, kPa at 96 °C: 5.33, 40 mmHg at 205 °F, (205 °F): 40 mmHg
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Mechanism of Action

Cardiac arrhythmia, possibly aggravated by elevated levels of catecholamines due to stress ... is suggested as the cause of these adverse responses, which may lead to death. /Fluorocarbons/
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Product Name

Carbon tetrabromide

Color/Form

Colorless, monoclinic tablets, Colorless crystals, Colorless to yellow-brown crystals.

CAS RN

558-13-4
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Melting Point

194 °F (NIOSH, 2023), 90.1 °C, 90 °C, 194 °F
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Citations

For This Compound
8,690
Citations
WH Hunter, DE Edgar - Journal of the American Chemical Society, 1932 - ACS Publications
… Carbon Tetrabromide.—The method of Wallach2 *served as a basis for our modified preparation of carbon tetrabromide … large quantities of carbon tetrabromide in good yield. Since …
Number of citations: 43 pubs.acs.org
WM Dehn, AH Dewey - Journal of the American Chemical Society, 1911 - ACS Publications
… In this contribution it will be shown that carbon tetrabromide … kinetic dissociation of the carbon tetrabromide is not the sine … of constant dissociation of the carbon tetrabromide. Let us then …
Number of citations: 7 pubs.acs.org
T Bolas, CE Groves - Journal of the Chemical Society, 1870 - pubs.rsc.org
… Carbon tetrabromide is a white substance crystallising in lustrous plates, and melting at 91" C. ; that froill bromopicrin, however, had a somewhat higher melting point (about 93" C.), …
Number of citations: 1 pubs.rsc.org
J JOFFRE - Compt. rend - pubs.rsc.org
WHEN bromoform containing bromine is covered with a layer of dilute alkali and left to itself, it often becomes converted after a time into carbon tetrabromide, and this change appears …
Number of citations: 0 pubs.rsc.org
JN Collie - Journal of the Chemical Society, Transactions, 1894 - pubs.rsc.org
… had already noticed this method for producing carbon tetrabromide. He does not, however, seem to quite recognise that carbon tetrabromide can be prepared from such widely different …
Number of citations: 1 pubs.rsc.org
E Abele, E Lukevics - Organic preparations and procedures …, 1999 - Taylor & Francis
Carbon tetrachloride (CC1,) with boiling point 76-77'is a suitable organic solvent in different organic reactions, especially for halogenation reactions. Carbon tetrabromide (CBr,) is a …
Number of citations: 20 www.tandfonline.com
VV Smirnov, VM Zelikman, IP Beletskaya… - Russian journal of …, 2002 - academia.edu
… Our results show that the reaction with carbon tetrabromide provides an efficient and convenient method for functionalization of alkanes and arylalkanes. It is advantageous due to high …
Number of citations: 17 www.academia.edu
MS Kharasch, EV Jensen, WH Urry - Journal of the American …, 1946 - ACS Publications
… However, carbon tetrabromide differs from the halides there … the olefin to one molecule of carbon tetrabromide (cf. ref. 1). … Thus, when a mixture of styrene and carbon tetrabromide (…
Number of citations: 73 pubs.acs.org
LB Seely Jr, JE Willard - Journal of the American Chemical …, 1947 - ACS Publications
… of carbon tetrabromide with the consequent liberation of one … with increase in the carbon tetrabromide concentration but the … (0.5 M carbon tetrabromide, 50) the reaction followed the …
Number of citations: 5 pubs.acs.org
JG Marshall, LAK Staveley, KR Hart - Transactions of the Faraday …, 1956 - pubs.rsc.org
… We describe here the application of this thermodynamic method to the transition in carbon tetrabromide. At 46.9" C this substance undergoes a first-order change to a more symmetrical …
Number of citations: 32 pubs.rsc.org

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